Cas no 1496572-08-7 (3-(2,6-dichlorophenyl)aminopropanamide)

• Product Name: 3-(2,6-dichlorophenyl)aminopropanamide
• CAS No: 1496572-08-7
• MF: C₉H₁₀Cl₂N₂O
• MW: 233.09450006485
• MDL: MFCD20958898
• CID: 5238484
• Update Time: 2025-05-26

3-(2,6-dichlorophenyl)aminopropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-[(2,6-dichlorophenyl)amino]-
• 3-(2,6-dichlorophenyl)aminopropanamide

• MDL： MFCD20958898
• Inchi： 1S/C9H10Cl2N2O/c10-6-2-1-3-7(11)9(6)13-5-4-8(12)14/h1-3,13H,4-5H2,(H2,12,14)
• InChI Key： JJPOHTUCMQZAPY-UHFFFAOYSA-N
• SMILES： C(N)(=O)CCNC1=C(Cl)C=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2,6-dichlorophenyl)aminopropanamide

Comprehensive Analysis of 3-(2,6-dichlorophenyl)aminopropanamide (CAS No. 1496572-08-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and chemical research, 3-(2,6-dichlorophenyl)aminopropanamide (CAS No. 1496572-08-7) has emerged as a compound of significant interest. This dichlorophenyl derivative is widely studied for its potential applications in medicinal chemistry and material science. With the increasing demand for novel bioactive molecules, researchers are actively exploring the synthesis of 3-(2,6-dichlorophenyl)aminopropanamide and its derivatives to unlock new therapeutic possibilities.

The molecular structure of 3-(2,6-dichlorophenyl)aminopropanamide features a unique combination of a propanamide backbone and a 2,6-dichlorophenyl moiety, which contributes to its distinct physicochemical properties. Recent studies have focused on optimizing the production process of CAS 1496572-08-7 to improve yield and purity, addressing one of the most frequently searched topics in chemical synthesis forums. The compound's solubility profile and thermal stability make it particularly interesting for formulation development in pharmaceutical applications.

From a commercial perspective, the global market for specialty chemicals like 3-(2,6-dichlorophenyl)aminopropanamide is projected to grow substantially, driven by increasing R&D investments in life sciences. Many industry professionals are searching for information about suppliers of CAS 1496572-08-7 and bulk pricing trends, reflecting the compound's growing importance in the chemical supply chain. Quality control parameters, including HPLC purity standards and spectroscopic characterization methods, remain critical discussion points among procurement specialists.

In the context of green chemistry initiatives, researchers are investigating more sustainable approaches to synthesize 3-(2,6-dichlorophenyl)aminopropanamide derivatives. This aligns with current industry trends toward eco-friendly chemical production, a topic generating significant search traffic in scientific databases. The development of catalytic processes for CAS 1496572-08-7 that minimize waste and energy consumption represents an important area of innovation, frequently appearing in recent patent literature.

The pharmacological potential of 3-(2,6-dichlorophenyl)aminopropanamide continues to attract attention from drug discovery teams worldwide. Preliminary studies suggest possible structure-activity relationships that could lead to novel therapeutic agents, making this compound a frequent subject in medicinal chemistry publications. As computational methods advance, molecular modeling of CAS 1496572-08-7 has become a popular research approach, combining with experimental data to predict biological activity.

Analytical chemists have developed sophisticated methods for characterizing 3-(2,6-dichlorophenyl)aminopropanamide, with particular emphasis on mass spectrometry fragmentation patterns and NMR spectral interpretation. These techniques are crucial for quality assurance in both academic and industrial settings. The compound's chromatographic behavior under various conditions is another area of active investigation, addressing common questions from analytical laboratories working with this substance.

Storage and handling recommendations for CAS 1496572-08-7 frequently appear in technical discussions, reflecting practical concerns in laboratory and production environments. Proper storage conditions for 3-(2,6-dichlorophenyl)aminopropanamide typically include protection from moisture and light, with specific temperature ranges to ensure long-term stability. These operational details are particularly relevant to formulators and process chemists searching for best practices.

Looking ahead, the scientific community anticipates continued exploration of 3-(2,6-dichlorophenyl)aminopropanamide analogs with modified functional groups. This strategy aligns with current drug discovery paradigms focusing on scaffold hopping and lead optimization. The development of new synthetic routes to CAS 1496572-08-7 remains an active area of research, with recent publications demonstrating innovative approaches to challenging steps in the synthesis pathway.

In regulatory contexts, the status of 3-(2,6-dichlorophenyl)aminopropanamide in various global markets generates consistent inquiry from compliance professionals. While not currently classified as a controlled substance, proper safety documentation for CAS 1496572-08-7 remains essential for international trade and research collaboration. This aspect is particularly important for organizations navigating complex chemical regulatory landscapes.

The future research directions for 3-(2,6-dichlorophenyl)aminopropanamide may include expanded investigations into its crystal polymorphism and solid-state properties, areas of growing importance in pharmaceutical development. As formulation science advances, understanding the excipient compatibility of CAS 1496572-08-7 will become increasingly valuable for dosage form designers. These specialized topics reflect the compound's potential across multiple scientific disciplines.